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Compound of Interest

Compound Name: Imazosulfuron

Cat. No.: B037595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental impact assessment of the sulfonylurea

herbicide, Imazosulfuron, against other commonly used herbicides from the sulfonylurea and

imidazolinone classes. The information presented is intended to assist researchers and

scientists in making informed decisions by providing a comprehensive overview of the

environmental fate and ecotoxicological profiles of these compounds, supported by

experimental data and methodologies.

Executive Summary
Imazosulfuron is a selective, post-emergence herbicide effective against a wide range of

broadleaf weeds and sedges. Like other herbicides in its class, it functions by inhibiting the

acetolactate synthase (ALS) enzyme, which is crucial for plant growth. While effective at low

application rates, understanding its environmental footprint is critical. This guide compares

Imazosulfuron's environmental characteristics with those of other sulfonylureas

(Chlorsulfuron, Metsulfuron-methyl) and imidazolinones (Imazethapyr, Imazamox), focusing on

their persistence in soil and water, and their toxicity to non-target organisms.
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The following tables summarize key quantitative data for Imazosulfuron and its alternatives.

Data has been compiled from various scientific sources and regulatory documents. It is

important to note that environmental fate and toxicity can be influenced by various site-specific

factors such as soil type, pH, temperature, and organic matter content.

Table 1: Comparative Soil and Water Persistence of Selected Herbicides

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Herbicide
Chemical
Class

Aerobic
Soil Half-life
(DT₅₀, days)

Anaerobic
Soil Half-life
(DT₅₀, days)

Hydrolysis
Half-life
(days)

Soil
Organic
Carbon
Partition
Coefficient
(Koc, mL/g)

Imazosulfuro

n
Sulfonylurea 21 - 75[1] 11 - 13[1]

pH

dependent:

36.5 (pH 4.5),

578 (pH 5.9),

stable at

higher pH[2]

98.7 - 208[1]

Chlorsulfuron Sulfonylurea 6.8 - 28.4

Data not

readily

available

pH

dependent,

more rapid in

acidic

conditions[3]

Data not

readily

available

Metsulfuron-

methyl
Sulfonylurea

14 - 180

(typically 30)

[4]

Data not

readily

available

pH

dependent,

slower in

alkaline

conditions[3]

Data not

readily

available

Imazethapyr Imidazolinone 45.9 - 105[5]

Data not

readily

available

Stable at pH

3 & 7, slow at

pH 9[5]

Data not

readily

available

Imazamox Imidazolinone
Moderately

persistent

Persistent in

anaerobic

aquatic

environments

[6]

Data not

readily

available

Mobile in

many soils[6]

Table 2: Comparative Ecotoxicity of Selected Herbicides to Non-Target Organisms
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Herbicide
Avian Acute
Oral LD₅₀
(mg/kg bw)

Freshwater
Fish 96-hr LC₅₀
(mg/L)

Freshwater
Invertebrate
48-hr EC₅₀
(mg/L)

Honeybee
Contact LD₅₀
(µ g/bee )

Imazosulfuron
Data not readily

available

Data not readily

available

Data not readily

available

Data not readily

available

Chlorsulfuron
>5000 (Mallard

duck)

>150 (Rainbow

trout)

>150 (Daphnia

magna)
>25 (Honeybee)

Metsulfuron-

methyl

>5000 (Mallard

duck, Bobwhite

quail)[4]

>150 (Rainbow

trout, Bluegill

sunfish)[7]

>150 (Daphnia

magna)
>25[7]

Imazethapyr

>2150 (Mallard

duck, Bobwhite

quail)[8]

240 (Channel

catfish), 340

(Rainbow trout),

420 (Bluegill

sunfish)[8]

>100 (Daphnia

magna)[8]
>100[8]

Imazamox
Practically non-

toxic

Practically non-

toxic

Data not readily

available

Data not readily

available

Experimental Protocols
The data presented in the tables above are typically generated following standardized

international guidelines to ensure consistency and comparability. Below are brief descriptions of

the key experimental protocols.

Soil Degradation: Aerobic and Anaerobic Transformation
(OECD 307)
This test guideline is designed to determine the rate and route of degradation of a chemical in

soil under both aerobic and anaerobic conditions.[2][9][10][11]

Principle: The test substance is applied to fresh soil samples. For aerobic testing, the soil is

maintained with sufficient oxygen. For anaerobic testing, the soil is flooded and purged with

an inert gas to create an oxygen-free environment.
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Methodology:

Test System: Soil samples are typically incubated in the dark in controlled environmental

chambers at a constant temperature and moisture content.

Application: The test substance, often radiolabeled for easier tracking, is applied to the

soil.

Sampling: Soil samples are collected at various time points over a period of up to 120

days.

Analysis: The concentration of the parent compound and its transformation products are

measured over time using appropriate analytical techniques like High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass Spectrometry

(MS).

Data Interpretation: The rate of degradation is used to calculate the half-life (DT₅₀) of the

substance in the soil.

Aquatic Toxicity: Daphnia sp. Acute Immobilisation Test
(OECD 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates, typically Daphnia

magna.[12]

Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours.

Methodology:

Test Organisms: Neonates (<24 hours old) of Daphnia magna are used.

Test Conditions: The test is conducted in a defined aqueous medium under controlled

temperature and light conditions.

Exposure: Daphnids are exposed to at least five concentrations of the test substance in a

geometric series.
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Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

Data Analysis: The concentration that causes immobilization in 50% of the daphnids

(EC₅₀) is calculated.

Aquatic Toxicity: Fish, Acute Toxicity Test (OECD 203)
This guideline evaluates the acute lethal toxicity of a substance to fish.[13][14]

Principle: Fish are exposed to the test substance for 96 hours, and mortality is observed.

Methodology:

Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).

Test Conditions: The test is performed in a controlled environment with respect to

temperature, light, and water quality.

Exposure: Fish are exposed to a range of concentrations of the test substance.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The concentration that is lethal to 50% of the fish (LC₅₀) is determined.

Non-Target Plant Toxicity: Terrestrial Plant Test:
Seedling Emergence and Seedling Growth (OECD 208)
This test evaluates the potential adverse effects of a substance on the emergence and early

growth of terrestrial plants.[1][15][16]

Principle: Seeds of various plant species are planted in soil treated with the test substance,

and the effects on seedling emergence and growth are assessed.

Methodology:

Test Species: A range of monocotyledonous and dicotyledonous species are tested.
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Test System: The test is conducted in pots containing a suitable soil substrate in a

greenhouse or growth chamber.

Application: The test substance is either incorporated into the soil or applied to the soil

surface.

Observation: The number of emerged seedlings is counted, and plant health is visually

assessed. After a specified period (typically 14-21 days after 50% emergence in the

control group), plant shoots are harvested, and their dry weight is measured.

Data Analysis: The effective concentration or rate that causes a specified percentage of

inhibition (e.g., ER₅₀) in emergence or growth is determined.

Mandatory Visualization: Environmental
Degradation Pathway of Imazosulfuron
The following diagram illustrates the primary degradation pathways of Imazosulfuron in the

environment, which primarily involves the cleavage of the sulfonylurea bridge.
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Caption: Environmental degradation pathway of Imazosulfuron in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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